Cas no 2008910-45-8 (tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate
• CAS No: 2008910-45-8
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5807022
• PubChem ID: 165470934
• Update Time: 2025-10-28

tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2008910-45-8
• EN300-797554
• tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate

• Inchi： 1S/C14H23NO3/c1-5-9-15(13(17)18-14(2,3)4)10-12(16)11-7-6-8-11/h5,11H,1,6-10H2,2-4H3
• InChI Key： BKPSOKFTHRKDDT-UHFFFAOYSA-N
• SMILES： O=C(CN(C(=O)OC(C)(C)C)CC=C)C1CCC1

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate

Professional Introduction to Compound with CAS No. 2008910-45-8 and Product Name: tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate

The compound with the CAS number 2008910-45-8 and the product name tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including esters and amides, makes it a versatile intermediate in organic synthesis, particularly in the creation of more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel compounds that exhibit unique biochemical properties. The tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate stands out due to its structural complexity and the potential for diverse biological activities. This compound is particularly interesting because it combines a tert-butyl group with a cyclobutyl moiety, which can influence its solubility and reactivity. The carbamate linkage provides an additional layer of functionality, making it a valuable building block for further chemical modifications.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The prop-2-en-1-yl group, also known as allyl alcohol, introduces a reactive site that can be exploited in various synthetic pathways. This feature is particularly useful in the context of drug design, where specific chemical transformations are often required to achieve desired pharmacological effects. Researchers have been exploring the use of such intermediates to develop novel antibiotics, anti-inflammatory agents, and even chemotherapeutic compounds.

The CAS no. 2008910-45-8 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patents. This standardized naming convention is crucial for researchers who need to reference specific chemical entities in their work. The compound’s detailed chemical structure has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the presence of all expected functional groups and have provided insights into the compound’s molecular geometry.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate offer a rich palette of chemical features that can be tailored to target specific biological pathways. For instance, modifications to the cyclobutyl ring can alter electronic properties, while changes to the carbamate group can influence metabolic stability. Such flexibility is essential for optimizing drug candidates for clinical use.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and cross-coupling reactions, have been employed to construct the desired framework. These techniques not only enhance efficiency but also allow for greater control over reaction outcomes. The use of chiral auxiliaries or catalysts can further refine selectivity, enabling the production of enantiomerically pure forms if needed.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique combination of functional groups makes it a suitable candidate for developing novel polymers or specialty chemicals. For example, its reactivity with other monomers could lead to the creation of high-performance resins or coatings with tailored properties. Such applications underscore the broad utility of intermediates like tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate beyond traditional pharmaceuticals.

The safety profile of this compound is another critical consideration in its development and application. While it does not fall under any hazardous or controlled substance categories, proper handling protocols must still be followed to ensure worker safety and environmental protection. Standard laboratory practices, including personal protective equipment (PPE) usage and proper waste disposal methods, are essential when working with such chemicals.

As research continues to evolve, new methodologies for analyzing and utilizing complex organic molecules will emerge. Techniques like computational chemistry and machine learning are being increasingly adopted to predict properties and optimize synthetic routes before experimental validation. These advancements will likely accelerate the development process for compounds like tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-yl)carbamate, leading to faster translation from bench science to market-ready products.

In conclusion, tert-butyl N-(2-cyclobutyl-2-oxoethyl)-N-(prop-2-en-1-y l)carbamate (CAS no. 2008910 -45 -8) represents a significant contribution to both pharmaceutical research and synthetic chemistry. Its complex structure offers numerous possibilities for further development, making it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As scientific understanding progresses, this compound will likely play an increasingly important role in shaping future therapeutic strategies.